1-Tosyl-3-pyrrolidinol Tosylate
1-Tosyl-3-pyrrolidinol Tosylate
Brand Name:
Vulcanchem
CAS No.:
131912-34-0
VCID:
VC20806490
InChI:
InChI=1S/C18H21NO5S2/c1-14-3-7-17(8-4-14)25(20,21)19-12-11-16(13-19)24-26(22,23)18-9-5-15(2)6-10-18/h3-10,16H,11-13H2,1-2H3
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)N2CCC(C2)OS(=O)(=O)C3=CC=C(C=C3)C
Molecular Formula:
C18H21NO5S2
Molecular Weight:
395.5 g/mol
1-Tosyl-3-pyrrolidinol Tosylate
CAS No.: 131912-34-0
Cat. No.: VC20806490
Molecular Formula: C18H21NO5S2
Molecular Weight: 395.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 131912-34-0 |
|---|---|
| Molecular Formula | C18H21NO5S2 |
| Molecular Weight | 395.5 g/mol |
| IUPAC Name | [1-(4-methylphenyl)sulfonylpyrrolidin-3-yl] 4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C18H21NO5S2/c1-14-3-7-17(8-4-14)25(20,21)19-12-11-16(13-19)24-26(22,23)18-9-5-15(2)6-10-18/h3-10,16H,11-13H2,1-2H3 |
| Standard InChI Key | YLPLVVAXXZWTIR-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)N2CCC(C2)OS(=O)(=O)C3=CC=C(C=C3)C |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)N2CCC(C2)OS(=O)(=O)C3=CC=C(C=C3)C |
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